Cas no 58607-90-2 (Ethyl 5-Oxo-4,5-dihydro-1H-pyrazole-3-carboxylate)
58607-90-2 structure
Product Name:Ethyl 5-Oxo-4,5-dihydro-1H-pyrazole-3-carboxylate
CAS No:58607-90-2
MF:C6H8N2O3
MW:156.139321327209
MDL:MFCD00020698
CID:377913
PubChem ID:225371
Update Time:2025-04-19
Ethyl 5-Oxo-4,5-dihydro-1H-pyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 4,5-dihydro-5-oxo-1H-Pyrazole-3-carboxylic acid ethyl ester
- 1H-Pyrazole-3-carboxylicacid, 4,5-dihydro-5-oxo-, ethyl ester
- ethyl 5-oxo-1,4-dihydropyrazole-3-carboxylate
- ethyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate
- 3-(carboethoxy)-2-pyrazolin-5-one
- 5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid ethyl ester
- 5-oxo-2-pyrazoline-3-carboxylic acid,ethyl ester
- ethyl 4,5-dihydro-5-oxo-1H-pyrazole-3-carboxylate
- ethyl pyrazol-5-one-3-carboxylate
- HMS3089L10
- NSC 14668
- Ethyl 5-oxo-5H-pyrazole-3-carboxylate
- MLS002638396
- 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-5-oxo-, ethyl ester
- NSC14668
- KNWNWWDKWKYUBB-UHFFFAOYSA-N
- FCH837527
- SB21938
- SMR001547880
- DTXSID70279928
- CS-0061631
- SCHEMBL22574714
- CHEMBL1698434
- MFCD00020698
- 5-oxo-2-pyrazoline-3-carboxylic acid, ethyl ester
- TS-00081
- P10033
- FT-0729619
- AKOS006273747
- SY112734
- Ethyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate
- NSC-14668
- 58607-90-2
- J-520901
- DA-16736
- Ethyl 5-Oxo-4,5-dihydro-1H-pyrazole-3-carboxylate
-
- MDL: MFCD00020698
- Inchi: 1S/C6H8N2O3/c1-2-11-6(10)4-3-5(9)8-7-4/h2-3H2,1H3,(H,8,9)
- InChI Key: KNWNWWDKWKYUBB-UHFFFAOYSA-N
- SMILES: O(CC)C(C1CC(NN=1)=O)=O
Computed Properties
- Exact Mass: 154.03800
- Monoisotopic Mass: 156.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.8
- XLogP3: -0.1
Experimental Properties
- Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 183-184 ºC (ethyl acetate )
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.58
- Solubility: Slightly soluble (23 g/l) (25 º C),
- PSA: 68.09000
- LogP: -0.70300
Ethyl 5-Oxo-4,5-dihydro-1H-pyrazole-3-carboxylate Customs Data
- HS CODE:2933199090
- Customs Data:
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 5-Oxo-4,5-dihydro-1H-pyrazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 066987-250mg |
Ethyl 5-Oxo-4,5-dihydro-1H-pyrazole-3-carboxylate |
58607-90-2 | 97% | 250mg |
£42.00 | 2022-03-01 | |
| Fluorochem | 066987-1g |
Ethyl 5-Oxo-4,5-dihydro-1H-pyrazole-3-carboxylate |
58607-90-2 | 97% | 1g |
£70.00 | 2022-03-01 | |
| Fluorochem | 066987-5g |
Ethyl 5-Oxo-4,5-dihydro-1H-pyrazole-3-carboxylate |
58607-90-2 | 97% | 5g |
£234.00 | 2022-03-01 | |
| Fluorochem | 066987-10g |
Ethyl 5-Oxo-4,5-dihydro-1H-pyrazole-3-carboxylate |
58607-90-2 | 97% | 10g |
£396.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YS283-200mg |
Ethyl 5-Oxo-4,5-dihydro-1H-pyrazole-3-carboxylate |
58607-90-2 | 95+% | 200mg |
309.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YS283-50mg |
Ethyl 5-Oxo-4,5-dihydro-1H-pyrazole-3-carboxylate |
58607-90-2 | 95+% | 50mg |
132.0CNY | 2021-07-12 | |
| Chemenu | CM189083-1g |
Ethyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate |
58607-90-2 | 95+% | 1g |
$88 | 2021-08-05 | |
| Ambeed | A104399-250mg |
Ethyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate |
58607-90-2 | 95% | 250mg |
$42.00 | 2022-03-29 | |
| Ambeed | A104399-1g |
Ethyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate |
58607-90-2 | 95% | 1g |
$25.0 | 2024-08-02 | |
| Ambeed | A104399-5g |
Ethyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate |
58607-90-2 | 95% | 5g |
$96.0 | 2024-08-02 |
Ethyl 5-Oxo-4,5-dihydro-1H-pyrazole-3-carboxylate Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
58607-90-2 (Ethyl 5-Oxo-4,5-dihydro-1H-pyrazole-3-carboxylate) Related Products
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